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Compound of Interest

Compound Name: Quizalofop-ethyl-d3

cat. No.: B1413714

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Quizalofop-ethyl-d3, a deuterated
isotopologue of the herbicide Quizalofop-ethyl. This document is intended for researchers,
scientists, and professionals in drug development and related fields who require detailed
technical information, including molecular properties, analytical methodologies, and biological
mechanisms.

Core Molecular Data

The inclusion of deuterium in Quizalofop-ethyl-d3 results in a higher molecular weight
compared to the non-labeled compound. This key difference is fundamental for its use as an
internal standard in quantitative analytical studies.

Compound Molecular Formula Molecular Weight ( g/mol )
Quizalofop-ethyl C19H17CIN204 372.8[1]
Quizalofop-ethyl-d3 C19H14D3CIN204 375.82 - 375.83[2][3][4][5]

Mode of Action: Inhibition of Acetyl-CoA
Carboxylase

Quizalofop-ethyl is a selective, systemic herbicide that targets grassy weeds.[6] Its herbicidal
activity stems from the inhibition of the enzyme acetyl-CoA carboxylase (ACCase).[6][7][8]
ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential components
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of cell membranes.[6] By inhibiting this enzyme, Quizalofop-ethyl disrupts the formation of new
cell membranes, ultimately leading to the death of the weed.[6][7] Broadleaf plants are not
affected because their ACCase enzyme has a different structure that is not recognized by the
herbicide.[6]
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Figure 1: Simplified signaling pathway of Quizalofop-ethyl's herbicidal action.

Experimental Protocols
Synthesis of Quizalofop-ethyl Intermediate

A key intermediate in the synthesis of Quizalofop-ethyl is 2-(4-hydroxyphenoxy)-6-
chloroquinoxaline. A method for its synthesis is as follows:

Reaction Setup: In a four-necked flask, combine 2,6-dichloroquinoxaline and hydroquinone
in a mixed solvent system.

e Heating and Alkali Addition: Heat the mixture and slowly add liquid alkali.

o Reaction and Isolation: Maintain the temperature to allow the reaction to proceed. After the
reaction is complete, separate the organic solvent.

« Purification: Cool the remaining solution to allow the product to crystallize. The resulting solid
is then washed to yield high-purity 2-(4-hydroxyphenoxy)-6-chloroquinoxaline.

This process is a foundational step in the multi-step synthesis of Quizalofop-ethyl.[9]
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Analytical Method for Quizalofop-p-ethyl in Soil

This protocol describes the extraction and analysis of Quizalofop-p-ethyl and its metabolites
from soil samples using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

o Sample Extraction:

o A5 g soil sample is extracted by shaking with a solution of acetonitrile and 6% phosphoric
acid in water (80:20, v/v).[10]

o The extraction is repeated.[10]
e Sample Preparation for LC-MS/MS.:

o An aliguot of the extract is diluted with an acetonitrile-water mixture (90:10, v/v) for the
analysis of Quizalofop-p-ethyl and its metabolite quizalofop-p.[10]

o A separate aliquot is diluted with water for the analysis of the metabolite 3-OH-quizalofop-
acid.[10]

e LC-MS/MS Analysis:
o The prepared samples are injected into an LC-MS/MS system for quantification.[10]

o The method is validated at fortification levels of 0.005 mg/kg and 0.05 mg/kg for
Quizalofop-p-ethyl.[10]
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Figure 2: Workflow for the analysis of Quizalofop-p-ethyl in soil.

Determination of Quizalofop-p-ethyl in Beans using
QUEChERS and HPLC-DAD

This method provides a protocol for the determination of Quizalofop-p-ethyl residues in beans.

+ Sample Preparation (QUEChERS): An improved Quick, Easy, Cheap, Effective, Rugged, and
Safe (QUEChERS) method is used for sample extraction and cleanup.[11]

¢ Chromatographic Conditions:
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[e]

Instrument: High-Performance Liquid Chromatography with a Diode Array Detector
(HPLC-DAD).[11]

[e]

Mobile Phase: A mixture of acetonitrile and acidified water.[11]

o

Flow Rate: Optimized for separation and detection.[11]

[¢]

Detection Wavelength: Set for optimal absorbance of Quizalofop-p-ethyl.[11]

e Quantification: The concentration of Quizalofop-p-ethyl is determined by comparing the peak
area in the sample chromatogram to a standard curve. The limit of detection for Quizalofop-
p-ethyl is 0.003 mg/kg.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1413714#quizalofop-ethyl-d3-molecular-weight
https://www.benchchem.com/product/b1413714#quizalofop-ethyl-d3-molecular-weight
https://www.benchchem.com/product/b1413714#quizalofop-ethyl-d3-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1413714?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1413714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

